Cas no 919087-90-4 (Benzoic acid, 4-nitro-2-(3-thienyl)-, ethyl ester)

Benzoic acid, 4-nitro-2-(3-thienyl)-, ethyl ester structure
919087-90-4 structure
Product Name:Benzoic acid, 4-nitro-2-(3-thienyl)-, ethyl ester
CAS No:919087-90-4
MF:C13H11NO4S
MW:277.295742273331
CID:766817
PubChem ID:71425740
Update Time:2025-04-19

Benzoic acid, 4-nitro-2-(3-thienyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-nitro-2-(3-thienyl)-, ethyl ester
    • ethyl 4-nitro-2-thiophen-3-ylbenzoate
    • Ethyl 4-nitro-2-(thiophen-3-yl)benzoate
    • 919087-90-4
    • DTXSID00844522
    • Inchi: 1S/C13H11NO4S/c1-2-18-13(15)11-4-3-10(14(16)17)7-12(11)9-5-6-19-8-9/h3-8H,2H2,1H3
    • InChI Key: JLHVZVLPABHGNR-UHFFFAOYSA-N
    • SMILES: S1C=CC(=C1)C1C=C(C=CC=1C(=O)OCC)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 277.04087901g/mol
  • Monoisotopic Mass: 277.04087901g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 344
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 100Ų
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